Cas no 539806-81-0 (1-(2,3-dimethyl-1H-indol-1-yl)-3-(4-methylpiperazin-1-yl)propan-2-ol)

• Product Name: 1-(2,3-dimethyl-1H-indol-1-yl)-3-(4-methylpiperazin-1-yl)propan-2-ol
• CAS No: 539806-81-0
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 6397005
• PubChem ID: 4229169
• Update Time: 2023-12-26

1-(2,3-dimethyl-1H-indol-1-yl)-3-(4-methylpiperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethyl-1H-indol-1-yl)-3-(4-methylpiperazin-1-yl)propan-2-ol
• Oprea1_747565
• EU-0082812
• SMR000641044
• MLS001167157
• SCHEMBL22640019
• AKOS002336363
• CHEMBL1732914
• 1-(2,3-DIMETHYL-1H-INDOL-1-YL)-3-(4-METHYL-1-PIPERAZINYL)-2-PROPANOL
• DTXSID501333213
• AKOS016325468
• F1243-0192
• HMS2953H16
• Oprea1_243191
• 1-(2,3-dimethylindol-1-yl)-3-(4-methylpiperazin-1-yl)propan-2-ol
• 539806-81-0
• 1H-Indole-1-ethanol, 2,3-dimethyl-α-[(4-methyl-1-piperazinyl)methyl]-

• Inchi： 1S/C18H27N3O/c1-14-15(2)21(18-7-5-4-6-17(14)18)13-16(22)12-20-10-8-19(3)9-11-20/h4-7,16,22H,8-13H2,1-3H3
• InChI Key： MDCXXVFGZPWVSQ-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)C(C)=C1C)C(O)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 301.215412493g/mol
• Monoisotopic Mass: 301.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 261.4±29.0 °C(Predicted)
• pka: 14.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles